molecular formula C14H19BrO B8724347 6-bromo-4,4-dimethyl-8-(propan-2-yl)-3,4-dihydro-2H-chromene

6-bromo-4,4-dimethyl-8-(propan-2-yl)-3,4-dihydro-2H-chromene

Cat. No.: B8724347
M. Wt: 283.20 g/mol
InChI Key: PWSZRWBGGYJGLJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-bromo-4,4-dimethyl-8-(propan-2-yl)-3,4-dihydro-2H-chromene is a useful research compound. Its molecular formula is C14H19BrO and its molecular weight is 283.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H19BrO

Molecular Weight

283.20 g/mol

IUPAC Name

6-bromo-4,4-dimethyl-8-propan-2-yl-2,3-dihydrochromene

InChI

InChI=1S/C14H19BrO/c1-9(2)11-7-10(15)8-12-13(11)16-6-5-14(12,3)4/h7-9H,5-6H2,1-4H3

InChI Key

PWSZRWBGGYJGLJ-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=C2C(=CC(=C1)Br)C(CCO2)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Bromo-1-[(3-methylbut-3-en-1-yl)oxy]-2-(propan-2-yl)benzene (293 mg, 1.03 mmol) dissolved in dichloromethane (3.10 mL) was cooled to 0° C. and aluminum chloride (138 mg, 1.03 mmol) in dichloromethane (3.0 mL) was added via a syringe. The reaction mixture was stirred at 0° C. for 30 minutes. It was then poured into an Erlenmeyer flask containing a 10% aqueous NaOH solution and ice. The mixture was extracted with dichloromethane (2×), and the combined organic layers were dried over Na2SO4, filtered, and concentrated under vacuum. The crude residue was purified by silica gel chromatography, eluting with 0-10% EtOAc/Hexanes to give the title compound as a colorless oil.
Quantity
293 mg
Type
reactant
Reaction Step One
Quantity
3.1 mL
Type
solvent
Reaction Step One
Quantity
138 mg
Type
reactant
Reaction Step Two
Quantity
3 mL
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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